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Compound of Interest

Compound Name: 4-Ethoxy-2-butanol

CAS No.: 53892-34-5

Cat. No.: B13255081

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety and handling of

4-Ethoxy-2-butanol. The information presented herein is intended to support researchers,

scientists, and drug development professionals in the safe management and use of this

chemical compound. Due to the limited availability of a specific Safety Data Sheet (SDS) for 4-
Ethoxy-2-butanol, this guide leverages data from structurally similar compounds, particularly

its isomer 4-Ethoxybutanol and the related ketone 4-Ethoxy-2-butanone, to provide a thorough

safety profile. All quantitative data is summarized in structured tables, and detailed

experimental protocols for key safety assessments are provided.

Chemical and Physical Properties
4-Ethoxy-2-butanol is a bifunctional organic molecule containing both an ether and a

secondary alcohol functional group. A summary of its key physical and chemical properties is

presented in Table 1.[1]
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Property Value

Molecular Formula C6H14O2

Molecular Weight 118.17 g/mol

IUPAC Name 4-ethoxybutan-2-ol

CAS Number 53892-34-5

Hazard Identification and Classification
A specific Globally Harmonized System (GHS) classification for 4-Ethoxy-2-butanol is not

readily available. However, based on the GHS classification of its structural isomer, 4-

Ethoxybutanol, the following hazards can be reasonably anticipated.[2] It is crucial to handle 4-
Ethoxy-2-butanol with the assumption that it possesses similar hazardous properties.

Pictograms:

alt text

alt text

Signal Word: Warning[2]

Hazard Statements:[2]

H226: Flammable liquid and vapor.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements: A comprehensive list of precautionary statements is provided in

Table 2, derived from safety data sheets of analogous compounds.[3][4][5][6][7][8][9][10]
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Category
Precautionary Statement
Code

Statement

Prevention P210

Keep away from heat, sparks,

open flames, and hot surfaces.

No smoking.

P233 Keep container tightly closed.

P240
Ground/bond container and

receiving equipment.

P241

Use explosion-proof

electrical/ventilating/lighting

equipment.

P242 Use only non-sparking tools.

P243
Take precautionary measures

against static discharge.

P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.

P264
Wash skin thoroughly after

handling.

P271
Use only outdoors or in a well-

ventilated area.

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.

Response P303+P361+P353

IF ON SKIN (or hair): Take off

immediately all contaminated

clothing. Rinse skin with

water/shower.

P304+P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.
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P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

P312

Call a POISON CENTER or

doctor/physician if you feel

unwell.

P332+P313
If skin irritation occurs: Get

medical advice/attention.

P337+P313
If eye irritation persists: Get

medical advice/attention.

P362+P364
Take off contaminated clothing

and wash it before reuse.

P370+P378

In case of fire: Use dry sand,

dry chemical, or alcohol-

resistant foam to extinguish.

Storage P403+P233

Store in a well-ventilated

place. Keep container tightly

closed.

P403+P235
Store in a well-ventilated

place. Keep cool.

P405 Store locked up.

Disposal P501

Dispose of contents/container

to an approved waste disposal

plant.

Toxicological Information
Quantitative toxicological data such as LD50 (median lethal dose) and LC50 (median lethal

concentration) for 4-Ethoxy-2-butanol are not readily available in the public domain. The
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hazard statements for the analogous compound 4-Ethoxybutanol suggest that it can cause

skin, eye, and respiratory irritation.[2]

Handling and Storage
Proper handling and storage procedures are critical to ensure safety when working with 4-
Ethoxy-2-butanol. The following guidelines are based on best practices for handling

flammable and irritant ether-alcohols.[3][4][6][7][8][10][11]

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood.[4]

Use non-sparking tools and explosion-proof equipment.[3][5]

Ground and bond containers and receiving equipment during transfers to prevent static

discharge.[3][8][9]

Avoid contact with skin, eyes, and clothing.[7]

Do not breathe vapors or mists.[4][10]

Keep away from heat, sparks, open flames, and other ignition sources.[3][4][7][8][9][10]

Wash hands thoroughly after handling.[3][10]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[3][4][7][8][10]

Store away from incompatible materials such as strong oxidizing agents.

Keep in a flammables-area.[12]

Store locked up.[3][5][8]

Personal Protective Equipment (PPE)
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Appropriate personal protective equipment must be worn when handling 4-Ethoxy-2-butanol
to minimize exposure.

PPE Specifications

Eye/Face Protection Chemical safety goggles or a face shield.

Skin Protection
Chemical-resistant gloves (e.g., nitrile rubber),

lab coat, and closed-toe shoes.

Respiratory Protection

If ventilation is inadequate, use a NIOSH-

approved respirator with organic vapor

cartridges.

First-Aid Measures
In case of exposure to 4-Ethoxy-2-butanol, the following first-aid measures should be taken

immediately. These are general guidelines and a physician should be consulted.[3][5][6][11][13]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 13 Tech Support

https://www.benchchem.com/product/b13255081/docs?utm_src=pdf-body#4-ethoxy-2-butanol-a-comprehensive-technical-guide-to-safety-and-handling
https://www.benchchem.com/product/b13255081/docs?utm_src=pdf-body#4-ethoxy-2-butanol-a-comprehensive-technical-guide-to-safety-and-handling
https://sds.chemtel.net/webclients/cheneybrothers/549029SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC217230010&countryCode=US&language=en
https://www.agilent.com/cs/library/msds/8500-8855_NAEnglish.pdf
http://media.hiscoinc.com/Volume2/d110001/medias/docus/130/Acl%20Inc-95_6001-SDS_VD.pdf
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13255081?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[5][11][13]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and plenty of

water for at least 15 minutes. Seek medical

attention if irritation persists.[11][13]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[3][5]

[11][13]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[3][11]

Fire-Fighting Measures
4-Ethoxy-2-butanol is a flammable liquid and vapor.[2][9][14]

Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical, or carbon dioxide.

Water spray may be used to cool containers.[7]

Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and

spread the fire.

Specific Hazards: Vapors are heavier than air and may travel to a source of ignition and flash

back. Containers may explode when heated.

Protective Equipment for Firefighters: Wear self-contained breathing apparatus (SCBA) and

full protective gear.
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Experimental Protocols
Detailed methodologies for key experiments to determine the safety profile of a chemical like 4-
Ethoxy-2-butanol are provided below.

Flash Point Determination
The flash point of a volatile liquid is the lowest temperature at which its vapors will ignite in the

presence of an ignition source. Standard methods for determining the flash point of flammable

liquids include the Tag Closed-Cup Test (ASTM D56) and the Pensky-Martens Closed-Cup Test

(ASTM D93).

Principle: A sample of the liquid is heated in a closed cup at a controlled rate. An ignition source

is periodically introduced into the vapor space above the liquid. The flash point is the lowest

temperature at which the application of the ignition source causes the vapors to ignite.

Apparatus:

Tag Closed-Cup Tester or Pensky-Martens Closed-Cup Tester

Thermometer

Heating source

Ignition source (flame or electric)

Procedure (General):

Ensure the apparatus is clean and dry.

Pour the sample into the test cup to the specified level.

Place the lid on the cup.

Begin heating the sample at a slow, constant rate while stirring (if applicable to the method).

At specified temperature intervals, apply the ignition source to the opening in the lid.

Record the temperature at which a distinct flash is observed inside the cup.
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Correct the observed flash point for barometric pressure.

Acute Dermal Irritation/Corrosion (OECD Guideline 404)
This test determines the potential of a substance to cause skin irritation or corrosion.

Principle: A single dose of the test substance is applied to the skin of an experimental animal

(typically an albino rabbit) for a specified duration. The skin is then observed for signs of

erythema (redness) and edema (swelling) at various time points.

Procedure (Abbreviated):

Healthy, young adult albino rabbits are used. The fur on the dorsal area is clipped 24 hours

before the test.

A 0.5 mL (for liquids) or 0.5 g (for solids) dose of the test substance is applied to a small area

of skin (approximately 6 cm²) and covered with a gauze patch.

The exposure period is typically 4 hours, after which the residual substance is removed.

The skin is examined for erythema and edema at 1, 24, 48, and 72 hours after patch

removal. Observations may continue for up to 14 days to assess the reversibility of any

effects.

The severity of the reactions is scored according to a standardized grading system.

Visualizations
The following diagrams illustrate key logical relationships and workflows relevant to the safe

handling of 4-Ethoxy-2-butanol.
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Hazard Identification Risk Assessment Control Measures

Physical Hazards
(e.g., Flammability)

Exposure Assessment
(Route, Duration, Frequency)

Health Hazards
(e.g., Irritation)

Dose-Response
(Toxicity Data)

Engineering Controls
(Fume Hood)

Administrative Controls
(SOPs, Training)

Personal Protective Equipment
(Gloves, Goggles)

Click to download full resolution via product page

Caption: Logical relationship of hazard identification, risk assessment, and control measures.
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Chemical Acquisition

Review Safety Data Sheet

Perform Risk Assessment

Select Control Measures
(Engineering, Admin, PPE)

Conduct Experiment

Collect Hazardous Waste

Decontaminate Work Area

Proper Waste Disposal

Click to download full resolution via product page

Caption: General workflow for the safe handling of a laboratory chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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